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Compound of Interest

Compound Name: Octylmagnesium chloride

Cat. No.: B1587409 Get Quote

An In-depth Technical Guide to Octylmagnesium Chloride: Chemical Properties and Structure

For researchers, scientists, and professionals in drug development, a thorough understanding

of organometallic reagents is paramount. Octylmagnesium chloride, a prominent Grignard

reagent, serves as a powerful tool in organic synthesis for the formation of carbon-carbon

bonds. This technical guide provides a comprehensive overview of its chemical properties,

structure, synthesis, and reactivity, with detailed experimental protocols and visual

representations of key reaction pathways.

Chemical Properties and Structure
Octylmagnesium chloride is an organomagnesium compound with the chemical formula

C8H17MgCl.[1][2][3] It is most commonly available as a solution in tetrahydrofuran (THF),

appearing as a grey-green to brown liquid.[1][4] The structure features an octyl group

covalently bonded to a magnesium atom, which is also ionically bonded to a chlorine atom.[1]

The carbon-magnesium bond is highly polarized, imparting significant nucleophilic character to

the octyl group's alpha-carbon.[1]

While "octylmagnesium chloride" can refer to various isomers, the most common is 1-

octylmagnesium chloride (n-octylmagnesium chloride).[4][5][6] Another isomer is 2-

octylmagnesium chloride.[7][8] In solution, particularly in ethers like THF, the magnesium

center is typically coordinated by solvent molecules.[9]
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Property Value Source(s)

Molecular Formula C8H17MgCl [1][2][3]

Molecular Weight 172.98 g/mol [1][2]

CAS Number 38841-98-4 [1]

Density
~0.929 g/mL at 25 °C (for a 2.0

M solution in THF)
[10]

Appearance Grey-green to brown solution [1]

Common Solvent Tetrahydrofuran (THF) [1]

Flash Point -17.0 °C (closed cup) [5]

Experimental Protocols
Synthesis of Octylmagnesium Chloride
The standard laboratory synthesis of octylmagnesium chloride follows the general procedure

for preparing Grignard reagents.[1][5][11]

Objective: To prepare a solution of octylmagnesium chloride in an anhydrous ether solvent.

Materials:

Magnesium turnings

Octyl chloride

Anhydrous tetrahydrofuran (THF) or diethyl ether

Iodine crystal (as an initiator, if necessary)

Three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stirrer

Inert gas supply (Nitrogen or Argon)

Procedure:
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Apparatus Setup: A three-necked flask is fitted with a reflux condenser, a dropping funnel,

and a gas inlet for an inert atmosphere. The entire apparatus must be flame-dried or oven-

dried before use to ensure all moisture is removed.

Magnesium Preparation: Magnesium turnings are placed in the flask. The apparatus is then

flushed with an inert gas like nitrogen or argon.

Initiation: A small amount of anhydrous THF is added to cover the magnesium. A single

crystal of iodine can be added to activate the magnesium surface, which is often indicated by

the disappearance of the iodine color.

Addition of Alkyl Halide: A solution of octyl chloride in anhydrous THF is placed in the

dropping funnel. A small amount of this solution is added to the magnesium suspension. The

reaction is initiated when a color change (often becoming cloudy or grey) and a slight

exotherm are observed.

Reaction: The remainder of the octyl chloride solution is added dropwise at a rate that

maintains a gentle reflux. The reaction mixture is typically stirred vigorously throughout the

addition.

Completion: After the addition is complete, the mixture may be heated to reflux for a period

to ensure the reaction goes to completion. The resulting grey-green to brown solution is the

Grignard reagent.

Handling and Safety Precautions
Octylmagnesium chloride is a pyrophoric and water-reactive substance.[1][5] It is crucial to

handle it under an inert atmosphere (e.g., nitrogen or argon) and in a well-ventilated fume

hood.[12][13]

Water Reactivity: It reacts violently with water and other protic sources (e.g., alcohols) to

produce flammable octane gas.[1] All glassware and solvents must be scrupulously dried

before use.

Fire Hazard: The reagent and its solvent (THF) are highly flammable.[5][12] Keep away from

ignition sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1587409?utm_src=pdf-body
https://www.smolecule.com/products/s13912487
https://www.sigmaaldrich.com/US/en/product/aldrich/324566
https://www.sigmaaldrich.com/US/en/sds/aldrich/436291
https://www.sigmaaldrich.com/US/en/sds/aldrich/224405
https://www.smolecule.com/products/s13912487
https://www.sigmaaldrich.com/US/en/product/aldrich/324566
https://www.sigmaaldrich.com/US/en/sds/aldrich/436291
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant lab

coats, safety goggles, and chemical-resistant gloves.[14][15]

Storage: Store in a tightly sealed container under an inert atmosphere, away from heat and

moisture.[13][15]

Analysis of Grignard Reagent Concentration
The concentration of the prepared octylmagnesium chloride solution can be determined by

methods such as potentiometric titration with a standard solution of an alcohol, like 2-butanol,

in THF.[16] In-line FTIR spectroscopy can also be employed to monitor the titration and

characterize the reaction species.[16]

Chemical Reactivity and Applications
As a Grignard reagent, octylmagnesium chloride is a potent nucleophile and a strong base.

[17][18] Its reactivity is central to its utility in organic synthesis.

Nucleophilic Addition to Carbonyls
A primary application of octylmagnesium chloride is its reaction with electrophilic carbonyl

carbons in aldehydes and ketones.[18][19][20] This reaction forms a new carbon-carbon bond

and, after an acidic workup, yields an alcohol.[17][20]

Reaction with formaldehyde produces a primary alcohol.

Reaction with other aldehydes yields secondary alcohols.[11]

Reaction with ketones results in the formation of tertiary alcohols.[11]

Reaction with Other Electrophiles
Octylmagnesium chloride also reacts with a variety of other electrophiles:

Esters: Two equivalents of the Grignard reagent react with an ester to form a tertiary alcohol.

[19]
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Epoxides: Nucleophilic attack on the less substituted carbon of an epoxide ring, followed by

protonation, yields an alcohol.[19]

Nitriles: Reaction with a nitrile, followed by hydrolysis, produces a ketone.[11]

Basicity
Due to the high pKa of the corresponding alkane (octane), octylmagnesium chloride is a

strong base and will deprotonate any molecule with an acidic proton, including water, alcohols,

and terminal alkynes.[1] This reaction quenches the Grignard reagent, forming octane.

Other Applications
Octylmagnesium chloride solution has been used as a reactant for the functionalization of

titanium dioxide (TiO2).[5][10] This surface modification of TiO2 is valuable in applications such

as membranes, solar cells, and catalysts.[5][10]
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Reaction Type: Acid-Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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